Cas no 2227776-64-7 (methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate
• CAS No: 2227776-64-7
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5943286
• PubChem ID: 165762949
• Update Time: 2025-05-22

methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate
• 2227776-64-7
• EN300-1749270

• Inchi： 1S/C9H14N2O3/c1-3-11-5-4-7(10-11)8(12)6-9(13)14-2/h4-5,8,12H,3,6H2,1-2H3/t8-/m1/s1
• InChI Key： KIRMRODXMQUTQE-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate

Methyl (3R)-3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate, identified by the CAS number 2227776-64-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters, specifically featuring a methyl group attached to a hydroxypropanoate moiety. The structure of this compound is characterized by a chiral center at the third carbon atom, which imparts stereochemical properties that are critical for its biological activity.

The core structure of methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate includes a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

One of the most notable aspects of this compound is its stereochemistry. The (R) configuration at the third carbon atom plays a pivotal role in determining its pharmacokinetic and pharmacodynamic properties. Stereoisomerism is a critical factor in drug design, as it can significantly influence the compound's interaction with biological targets. For instance, studies have shown that the (R) enantiomer exhibits superior bioavailability and efficacy compared to its (S) counterpart.

The synthesis of methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of the hydroxypropanoate group and subsequent stereochemical resolution to obtain the desired enantiomer. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound, reducing costs and improving yield.

In terms of applications, methyl (3R)-3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate has shown promise in various therapeutic areas. For example, preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammatory markers in animal models. Additionally, research into its anticancer properties has revealed selective cytotoxicity against cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Another area of interest is its role in enzyme inhibition. Studies have shown that this compound can inhibit certain kinases involved in signaling pathways critical for cancer progression. This makes it a valuable tool for investigating molecular mechanisms underlying diseases and for developing targeted therapies.

From an analytical standpoint, methyl (3R)-3-(1-ethyl-1H-pyrazol-3-Yl)-3-hydroxypropanoate has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stereochemistry, confirming its identity and purity.

In conclusion, methyl (3R)-3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Hydroxypropanoate represents a valuable compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with promising biological activities, positions it as a significant player in advancing therapeutic interventions across multiple disease areas.